4-[4-(1H-indazol-3-yl)-1H-1,2,3-triazol-1-yl]-2-methoxybenzoic acid

• Molecular Formula: C17H13N5O3
• Molecular Weight: 335.32 g/mol
• IUPAC Name: 4-[4-(1H-indazol-3-yl)triazol-1-yl]-2-methoxybenzoic acid
• InChI: InChI=1S/C17H13N5O3/c1-25-15-8-10(6-7-12(15)17(23)24)22-9-14(19-21-22)16-11-4-2-3-5-13(11)18-20-16/h2-9H,1H3,(H,18,20)(H,23,24)
• InChI Key: ICGPOYPLXCSLSQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N2C=C(N=N2)C3=NNC4=CC=CC=C43)C(=O)O

Description

4-[4-(1H-indazol-3-yl)-1H-1,2,3-triazol-1-yl]-2-methoxybenzoic acid is a useful research compound. Its molecular formula is C17H13N5O3 and its molecular weight is 335.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4-[4-(1H-indazol-3-yl)-1H-1,2,3-triazol-1-yl]-2-methoxybenzoate (363 mg; 1.04 mmol; 1.0 eq.) suspended in MeOH (8 mL) was treated with sodium hydroxide (8.3 mL, 1N; 8.3 mmol; 8.0 eq.) and stirred at RT until all solid was dissolved (3 h). MeOH was removed under reduced pressure, the resulting solution was made acidic by addition of HCl 1N and extracted with DCM (3 times). Combined organic phases were washed with brine, dried over magnesium sulfate, filtered and concentrated to give the title compound as a beige solid (249 mg, 71%). MS (ESI+): 336.1, MS (ESI−): 334.2.